Cas no 1260780-38-8 (tert-butyl N-4-(2-hydroxyethyl)pyrrolidin-3-ylcarbamate)

• Product Name: tert-butyl N-4-(2-hydroxyethyl)pyrrolidin-3-ylcarbamate
• CAS No: 1260780-38-8
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 5939559
• PubChem ID: 91755147
• Update Time: 2025-05-24

tert-butyl N-4-(2-hydroxyethyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• [4-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester
• tert-butyl N-4-(2-hydroxyethyl)pyrrolidin-3-ylcarbamate

• MDL： MFCD11847881
• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-9-7-12-6-8(9)4-5-14/h8-9,12,14H,4-7H2,1-3H3,(H,13,15)
• InChI Key： QHYUQUJFMRWXNZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C(CCO)CNC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Additional information on tert-butyl N-4-(2-hydroxyethyl)pyrrolidin-3-ylcarbamate

Recent Advances in the Application of tert-butyl N-4-(2-hydroxyethyl)pyrrolidin-3-ylcarbamate (CAS: 1260780-38-8) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-4-(2-hydroxyethyl)pyrrolidin-3-ylcarbamate (CAS: 1260780-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidine scaffold and carbamate functionality, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and modulators of G-protein-coupled receptors (GPCRs). The unique structural features of this compound, including the hydroxyethyl and tert-butyl carbamate groups, contribute to its favorable pharmacokinetic properties and binding affinity to various biological targets.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of tert-butyl N-4-(2-hydroxyethyl)pyrrolidin-3-ylcarbamate as a key building block in the synthesis of novel PI3K inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against PI3Kα, a critical target in oncology. The study also revealed that the hydroxyethyl moiety enhances solubility and bioavailability, addressing a common challenge in kinase inhibitor development. These findings underscore the compound's utility in designing next-generation anticancer agents.

In addition to its role in oncology, recent research has investigated the application of this compound in central nervous system (CNS) drug discovery. A 2024 paper in ACS Chemical Neuroscience reported the synthesis of dopamine D2 receptor partial agonists using tert-butyl N-4-(2-hydroxyethyl)pyrrolidin-3-ylcarbamate as a core structure. The study found that the compound's pyrrolidine ring facilitates optimal interactions with the receptor's binding pocket, while the carbamate group improves metabolic stability. These insights open new avenues for developing treatments for psychiatric and neurodegenerative disorders.

Another notable advancement involves the use of this compound in proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv described the incorporation of tert-butyl N-4-(2-hydroxyethyl)pyrrolidin-3-ylcarbamate into PROTAC linkers, resulting in improved cellular permeability and target engagement. The study highlighted the compound's ability to balance hydrophilicity and lipophilicity, a crucial factor in PROTAC design. This application represents a promising direction for targeted protein degradation strategies.

From a synthetic chemistry perspective, recent methodological developments have streamlined the production of tert-butyl N-4-(2-hydroxyethyl)pyrrolidin-3-ylcarbamate. A 2024 Organic Process Research & Development publication detailed a scalable, enantioselective route to this compound using asymmetric hydrogenation. The optimized process achieved >99% ee and >90% yield, addressing previous challenges in large-scale synthesis. This advancement is particularly significant for industrial applications where cost-effective production is essential.

In conclusion, tert-butyl N-4-(2-hydroxyethyl)pyrrolidin-3-ylcarbamate (CAS: 1260780-38-8) has emerged as a valuable tool in modern drug discovery. Its diverse applications span from kinase inhibitors to CNS therapeutics and PROTAC technology. The recent studies discussed herein demonstrate its structural versatility and pharmacological potential. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of innovative therapeutic agents.